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Compound of Interest

N-acetyl lysyltyrosylcysteine
Compound Name:
amide

. Get Quote

Cat. No.: B11933335

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
protection. This guide provides detailed procedural information for the safe disposal of N-acetyl
lysyltyrosylcysteine amide, a potent myeloperoxidase (MPO) inhibitor used in various
research applications.[1][2][3][4]

Chemical and Physical Properties

A summary of the key chemical and physical properties of N-acetyl lysyltyrosylcysteine
amide is presented below. Understanding these properties is the first step in establishing safe
handling and disposal protocols.

Property

Value

Molecular Formula

C20H31N505S

Molecular Weight 453.56 g/mol [5][6]
CAS Number 1287585-40-3[5][6]
Appearance Solid[2][6]

Storage Temperature

-20°C (as powder)[5]
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Hazard Identification and Safety Precautions

There is conflicting information regarding the hazard classification of N-acetyl
lysyltyrosylcysteine amide. One Safety Data Sheet (SDS) classifies the compound as
harmful if swallowed (Acute toxicity, Oral, Category 4) and very toxic to aquatic life with long-
lasting effects (Acute aquatic toxicity, Category 1; Chronic aquatic toxicity, Category 1).[5]
Another SDS, however, states that it is not a hazardous substance or mixture.[6]

Given this discrepancy, it is imperative to handle this compound with caution, adhering to the
more stringent hazard classification. The following precautionary statements should be

followed:

Wash skin thoroughly after handling.[5]
e Do not eat, drink, or smoke when using this product.[5]
e Avoid release to the environment.[5]

o Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and eye
protection.

e Use in a well-ventilated area or in a chemical fume hood to avoid inhalation of dust or
aerosols.[5][7]

Step-by-Step Disposal Protocol

The disposal of N-acetyl lysyltyrosylcysteine amide must be conducted in compliance with
all applicable federal, state, and local regulations.[5][6] The following is a general procedural

workflow for its proper disposal.
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Preparation

Start: Unused or Waste N-acetyl lysyltyrosylcysteine amide

Containment

Wear Appropriate PPE For Spills: Absorb with
(Gloves, Goggles, Lab Coat) Inert Material (e.g., Vermiculite)

i

Place in a Labeled,
Sealable Hazardous Waste Container

- J

osal

Store in a Designated
Hazardous Waste Storage Area

Arrange for Pickup by a
Licensed Hazardous Waste Disposal Facility

End: Compliant Disposal

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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